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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common issues encountered during colistin susceptibility testing. The
information is tailored for researchers, scientists, and drug development professionals to
ensure accurate and reliable results in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is colistin susceptibility testing so challenging?
Al: In vitro colistin susceptibility testing is inherently challenging due to several factors:

o Cationic Nature of Colistin: As a polycationic peptide, colistin can adhere to the surfaces of
plastic labware, such as polystyrene microtiter plates, which can lead to an underestimation
of the drug's concentration and falsely elevated Minimum Inhibitory Concentration (MIC)
values.[1][2][3]

o Poor Diffusion in Agar: Colistin is a large molecule that diffuses poorly and unevenly in agar.
[1][3] This characteristic makes agar-based methods like disk diffusion and gradient tests
unreliable, often producing inaccurate results with high error rates and poor reproducibility.[1]

[3]14]
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o Heteroresistance: Some bacterial populations may contain a subpopulation of resistant cells
that are not easily detected by standard susceptibility testing methods.[1][5][6] This
phenomenon, known as heteroresistance, can lead to treatment failure despite an initial
susceptible result.[5][7]

o "Skipped Wells" Phenomenon: In broth microdilution assays, it is sometimes observed that
bacterial growth occurs at higher colistin concentrations while no growth is seen in wells with
lower concentrations.[8][9] The exact cause of this "skipped well" phenomenon is not fully
understood but adds complexity to MIC interpretation.[9]

« Inactive Prodrug: The form of colistin administered to patients is colistin methanesulfonate
(CMS), an inactive prodrug.[3] For in vitro testing, it is crucial to use colistin sulfate to obtain
accurate and reproducible results, as the in vitro conversion of CMS to active colistin can be
variable.[1][3]

Q2: Which colistin susceptibility testing method is recommended?

A2: Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee
on Antimicrobial Susceptibility Testing (EUCAST) recommend broth microdilution (BMD) as the
reference method for colistin susceptibility testing.[1][2][3] Other methods like disk diffusion and
gradient tests are not recommended for clinical use due to their unreliability.[1][3][10]

Q3: What are the current clinical breakpoints for colistin?

A3: Clinical breakpoints for colistin are established by regulatory bodies like EUCAST and CLSI
to categorize isolates as Susceptible (S), Intermediate (I), or Resistant (R). These breakpoints
can differ and are updated based on new data. It is crucial to refer to the latest guidelines from
the respective agencies.

Table 1: Comparison of Colistin Clinical Breakpoints
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EUCAST Breakpoint

Organism Group CLSI Breakpoint (mg/L)
(mglL)

Enterobacterales S<2,R>2 I<2,R=4

Pseudomonas aeruginosa S<2,R>2 I<2,R=24

Acinetobacter spp. S<2,R>2 I<2,R>4

Note: CLSI has eliminated the "susceptible" interpretive category for polymyxins, reflecting the
limited clinical utility and potential for toxicity.[11][12]

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible MIC values in broth microdilution (BMD).
e Possible Cause 1: Adherence of colistin to the microtiter plate.

o Troubleshooting Step: Ensure that you are using untreated, plain polystyrene microdilution
trays as recommended by the joint CLSI-EUCAST guidelines.[2] Avoid using treated or
coated plates. While some studies have investigated the use of surfactants like
Polysorbate-80 (P-80) to prevent binding, this is not approved by CLSI or EUCAST as it
may have its own antibacterial activity and could act synergistically with colistin.[1]

o Possible Cause 2: "Skipped wells" phenomenon.

o Troubleshooting Step: If you observe growth in wells with higher colistin concentrations but
not in preceding wells, repeat the test. If the phenomenon persists, consider subculturing
from the turbid wells to check for contamination.[13][14] The presence of heteroresistance
could also contribute to this observation.[8]

o Possible Cause 3: Incorrect preparation of colistin stock solution.

o Troubleshooting Step: Always use colistin sulfate for preparing stock solutions.[1] Prepare
a fresh stock solution in sterile distilled water, aliquot, and store at -70°C or below.[3] Avoid
repeated freeze-thaw cycles.

Issue 2: Discrepancies between different susceptibility testing methods.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.consensus.app/papers/clinical-and-laboratory-standards-institute-clsi-and-giske-turnidge/0fe4bdb6236c529eafea46f44aa808cd/
https://pubmed.ncbi.nlm.nih.gov/32052041/
https://www.frcpathprep.com/post/how-to-determine-colistin-mic-accurately-eucast-clsi-joint-recommendations-explained
https://pmc.ncbi.nlm.nih.gov/articles/PMC5620769/
https://www.pagepressjournals.org/mm/article/view/12388/12045
https://www.researchgate.net/figure/Colistin-microbroth-susceptibility-plate-showing-skipped-well_fig3_380944596
https://pmc.ncbi.nlm.nih.gov/articles/PMC7241451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5620769/
https://www.benchchem.com/pdf/Navigating_the_Challenges_of_Colistin_Susceptibility_Testing_A_Comparative_Guide_to_Clinical_Breakpoints_and_Methodologies.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8351705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Possible Cause: Use of unreliable testing methods.

o Troubleshooting Step: Agar-based methods such as disk diffusion and gradient tests (e.g.,
E-test) are not reliable for colistin due to its poor diffusion in agar and are not
recommended by EUCAST or CLSL.[1][3][15] These methods are known to have high error
rates, particularly for isolates with MICs close to the breakpoint, and can lead to false-
susceptible results.[10][16][17] Stick to the reference broth microdilution method for
accurate results.[2][3]

Table 2: Performance of Different Colistin Susceptibility Testing Methods Compared to Broth
Microdilution (BMD)

Very Major Errors Major Errors (ME)
Method Overall Agreement
(VME) Rate Rate

Agar Dilution 11% - 37.5% Varies Low to Moderate

79% - 89% (falsely
Disk Diffusion reported as 0% Unreliable

susceptible)

Gradient Test (E-test) up to 32% - 68.8% Varies Unreliable

Commercial BMD kits 2.7% 6.1% 91.1%

VME: Very Major Error (a resistant isolate is incorrectly classified as susceptible). ME: Major
Error (a susceptible isolate is incorrectly classified as resistant). Data compiled from multiple
studies.[4][9][18][19][20][21]

Issue 3: Suspected heteroresistance leading to treatment failure.

» Possible Cause: The presence of a resistant subpopulation within a seemingly susceptible
bacterial culture.[5][6] Standard diagnostic tests may not detect low frequencies of resistant
cells.[5][6]

o Troubleshooting Step: To investigate heteroresistance, the gold standard method is
Population Analysis Profile (PAP).[5] This method can quantify the proportion of resistant
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cells at various antibiotic concentrations.[5] If heteroresistance is confirmed, it may explain
in vivo treatment failure despite in vitro susceptibility.[5][7]

Experimental Protocols

1. Broth Microdilution (BMD) for Colistin MIC Determination (Reference Method)

o Materials:

Cation-adjusted Mueller-Hinton broth (CA-MHB).[2]
Colistin sulfate powder.

Untreated, plain polystyrene 96-well microdilution plates.[2]
Bacterial inoculum standardized to 0.5 McFarland.

Quality control strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853, and a
colistin-resistant strain like E. coli NCTC 13846).[1][17]

e Procedure:

o

Prepare a stock solution of colistin sulfate in sterile distilled water.

Perform serial two-fold dilutions of colistin in CA-MHB directly in the microdilution plate to
achieve the desired final concentrations.

Prepare the bacterial inoculum by suspending colonies in saline to match a 0.5 McFarland
turbidity standard. Further dilute this suspension to achieve a final concentration of
approximately 5 x 10"5 CFU/mL in each well.

Inoculate each well with the standardized bacterial suspension. Include a growth control
well (no colistin) and a sterility control well (no bacteria).

Incubate the plates at 35°C for 16-20 hours.[3]

The MIC is the lowest concentration of colistin that completely inhibits visible bacterial
growth.
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2. Population Analysis Profile (PAP) for Heteroresistance Detection
e Materials:

o Mueller-Hinton agar (MHA) plates.

o Colistin sulfate.

o Bacterial culture grown overnight in broth.
e Procedure:

o Prepare MHA plates containing a range of colistin concentrations (e.g., 0, 0.5, 1, 2, 4, 8,
16, 32 pg/mL).[7][22]

o Prepare serial dilutions of the overnight bacterial culture in saline.

o Plate a fixed volume (e.g., 100 uL) of each dilution onto each of the colistin-containing and
colistin-free MHA plates.

o Incubate the plates at 37°C for 24-48 hours.

o Count the number of colonies on each plate to determine the number of colony-forming
units (CFU) per milliliter.

o Plot the log10 of the CFU/mL against the colistin concentration. A heteroresistant
population will typically show a biphasic curve, with a subpopulation of cells growing at
higher antibiotic concentrations.[22]

Visualizations
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Caption: Workflow for colistin susceptibility testing using the reference broth microdilution
method.
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Caption: Troubleshooting logic for common issues in colistin susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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